Cas no 1568016-52-3 ((1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1568016-52-3
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 5909094
• PubChem ID: 104374082
• Update Time: 2025-06-14

(1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1936458
• 1568016-52-3
• (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H8F4O2/c1-15-7-3-2-5(10)4-6(7)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： LKCCHQVMESHNSM-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=C(C=CC=1OC)F)O)(F)F

Computed Properties

• Exact Mass: 224.04604214g/mol
• Monoisotopic Mass: 224.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol

Research Briefing on (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol (CAS: 1568016-52-3)

The compound (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol (CAS: 1568016-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its potential as a building block for novel drug candidates, leveraging its unique stereochemical and electronic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the compound's trifluoromethyl group enhances binding affinity to serotonin transporters, while the methoxy group contributes to improved metabolic stability. These findings suggest its potential utility in designing next-generation antidepressants with reduced side effects.

In the realm of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an asymmetric reduction protocol for producing (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol with >99% enantiomeric excess. The new catalytic system employs a chiral N-heterocyclic carbene-rhodium complex, achieving excellent yields (92-95%) under mild conditions. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

Pharmacokinetic studies conducted in 2023 revealed that derivatives of (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol exhibit favorable blood-brain barrier penetration, making them particularly suitable for CNS-targeted therapeutics. The fluorinated aromatic ring system was shown to enhance passive diffusion while maintaining resistance to oxidative metabolism, as evidenced by in vitro microsomal stability assays.

Current research directions include exploring the compound's potential in protein-protein interaction inhibitors, particularly for disrupting pathological complexes involved in neurodegenerative diseases. Preliminary molecular docking studies suggest that the trifluoroethanol moiety may serve as a privileged scaffold for binding to hydrophobic protein pockets, opening new avenues for drug discovery.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering its use in novel therapeutic agents. One notable application is in the development of dual-acting molecules targeting both serotonin and norepinephrine systems, potentially offering improved efficacy in treatment-resistant depression.

Future research is expected to focus on expanding the structural diversity of (1R)-2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol derivatives and optimizing their pharmacological profiles through structure-activity relationship studies. The compound's versatility and demonstrated biological relevance position it as a valuable tool in medicinal chemistry and drug development pipelines.